Cas no 1803736-58-4 (2,5-Difluoro-3-(methyl)thiophenol)

2,5-Difluoro-3-(methyl)thiophenol structure
1803736-58-4 structure
Product Name:2,5-Difluoro-3-(methyl)thiophenol
CAS No:1803736-58-4
MF:C7H6F2S
MW:160.184347629547
CID:4705659
Update Time:2023-08-15

2,5-Difluoro-3-(methyl)thiophenol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-3-(methyl)thiophenol
    • 2,5-difluoro-3-methylbenzenethiol
    • Inchi: 1S/C7H6F2S/c1-4-2-5(8)3-6(10)7(4)9/h2-3,10H,1H3
    • InChI Key: IKHZQTFVMAAOEM-UHFFFAOYSA-N
    • SMILES: SC1=CC(=CC(C)=C1F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Topological Polar Surface Area: 1

2,5-Difluoro-3-(methyl)thiophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010010150-250mg
2,5-Difluoro-3-(methyl)thiophenol
1803736-58-4 97%
250mg
480.00 USD 2021-07-06
Alichem
A010010150-500mg
2,5-Difluoro-3-(methyl)thiophenol
1803736-58-4 97%
500mg
855.75 USD 2021-07-06
Alichem
A010010150-1g
2,5-Difluoro-3-(methyl)thiophenol
1803736-58-4 97%
1g
1,475.10 USD 2021-07-06
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